Neoflavonoids are a class of bioflavonoid compounds characterized by their unique chemical structure and biological activity. They belong to the larger flavonoid family, which are widely found in plants. Neoflavonoids exhibit a range of pharmacological properties including antioxidant, anti-inflammatory, and anti-cancer activities. These molecules are synthesized through natural metabolic pathways within plants, contributing to various plant defense mechanisms against environmental stresses such as ultraviolet radiation and oxidative damage. Research indicates that neoflavonoids can provide protection against cellular damage by scavenging free radicals and modulating enzymatic reactions involved in inflammation. Additionally, their ability to interfere with signal transduction pathways associated with cancer cell proliferation makes them promising candidates for therapeutic applications in the treatment of various diseases. Due to their diverse biological effects, neoflavonoids have attracted significant attention from the pharmaceutical industry as potential sources for developing new drugs and functional foods. The extraction and purification techniques for these compounds are crucial for ensuring their quality and efficacy in various applications, ranging from dietary supplements to cosmetics.